5-(2-chloro-4-fluorophenyl)-2H-tetrazole

• IUPAC Name: 5-(2-chloro-4-fluorophenyl)-2H-tetrazole
• InChI: InChI=1S/C7H4ClFN4/c8-6-3-4(9)1-2-5(6)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key: VTBCODRRWFGNPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C2=NNN=N2
• Molecular Formula: C7H4ClFN4
• Molecular Weight: 198.58 g/mol

Description

5-(2-chloro-4-fluorophenyl)-2H-tetrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a tetrazole derivative that has been synthesized through several methods. Its unique chemical structure and properties make it an interesting molecule for scientific research.

Mechanism of Action

The mechanism of action of 5-(2-chloro-4-fluorophenyl)-2H-tetrazole is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins involved in cell proliferation and survival. This leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell proliferation and survival. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-chloro-4-fluorophenyl)-2H-tetrazole in lab experiments is its potential as an anticancer agent. However, there are also several limitations associated with its use. For example, the compound may have low solubility in certain solvents, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 5-(2-chloro-4-fluorophenyl)-2H-tetrazole. One potential direction is to investigate its potential as a therapeutic agent for other diseases besides cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity. Finally, research is needed to optimize the synthesis of this compound and to develop more efficient methods for its production.

Synthesis Methods

The synthesis of 5-(2-chloro-4-fluorophenyl)-2H-tetrazole can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-chloro-4-fluoroaniline with sodium azide in the presence of copper (I) iodide. The reaction proceeds through an azide-alkyne cycloaddition reaction, leading to the formation of the tetrazole ring.

Scientific Research Applications

5-(2-chloro-4-fluorophenyl)-2H-tetrazole has been extensively studied for its potential applications in various fields of scientific research. One of its most promising applications is in the field of medicinal chemistry, where it has been shown to have potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes and proteins.